3-Chloro-2-phenyl-1,5-benzothiazepin-4(5H)-one

• CAS No.: 56718-56-0
• Molecular Formula: C15H10ClNOS
• Molecular Weight: 287.8 g/mol
• IUPAC Name: 3-chloro-2-phenyl-5H-1,5-benzothiazepin-4-one
• InChI: InChI=1S/C15H10ClNOS/c16-13-14(10-6-2-1-3-7-10)19-12-9-5-4-8-11(12)17-15(13)18/h1-9H,(H,17,18)
• InChI Key: BSNBPENXQQPSSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C3S2)Cl

Description

3-Chloro-2-phenyl-1,5-benzothiazepin-4(5H)-one is a useful research compound. Its molecular formula is C15H10ClNOS and its molecular weight is 287.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2,3-Dihydro-2-phenyl-1,5-benzothiazepin-4(5H)-one (25.5 grams, 0.1 mole) is stirred in 250 ml of dimethylformamide. To the stirred solution is added a solution of N-chlorosuccinimide (27 grams, 0.2 mole) in 100 ml of dimethylformamide. The mixture is stirred at 105°-110°C for 5 hours, followed by cooling. The cooled solution is poured into 1.8 liters of cold water and a solid precipitates. The crude product (28 grams) has a melting point of 238°-240°C. The crude product is crystallized from a mixture of 30 ml hot dimethylformamide and 90 ml acetonitrile yielding 26.2 grams of the title compound, melting point 241°-243°C.